Cas no 152401-27-9 (ethyl 3-(methoxymethyl)-1H-pyrrole-2-carboxylate)

• Product Name: ethyl 3-(methoxymethyl)-1H-pyrrole-2-carboxylate
• CAS No: 152401-27-9
• MF: C₉H₁₃NO₃
• MW: 183.204422712326
• MDL: MFCD20667494
• CID: 1106575
• PubChem ID: 124705691
• Update Time: 2025-06-08

ethyl 3-(methoxymethyl)-1H-pyrrole-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• 3-(methoxymethyl)-1H-Pyrrole-2-carboxylic acid ethyl ester
• ethyl 3-(methoxymethyl)-1H-pyrrole-2-carboxylate
• ethyl3-(methoxymethyl)-1H-pyrrole-2-carboxylate
• EN300-313300
• 152401-27-9

• MDL： MFCD20667494
• Inchi： 1S/C9H13NO3/c1-3-13-9(11)8-7(6-12-2)4-5-10-8/h4-5,10H,3,6H2,1-2H3
• InChI Key： ZHLDCXNEIKAZRP-UHFFFAOYSA-N
• SMILES： O(C)CC1C=CNC=1C(=O)OCC

Computed Properties

• Exact Mass: 183.08954328g/mol
• Monoisotopic Mass: 183.08954328g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 5
• Complexity: 172
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 51.3Ų

Additional information on ethyl 3-(methoxymethyl)-1H-pyrrole-2-carboxylate

Ethyl 3-(Methoxymethyl)-1H-Pyrrole-2-Carboxylate (CAS No. 152401-27-9): An Overview of Its Structure, Synthesis, and Applications

Ethyl 3-(methoxymethyl)-1H-pyrrole-2-carboxylate (CAS No. 152401-27-9) is a versatile organic compound that has garnered significant attention in the fields of organic synthesis, medicinal chemistry, and materials science. This compound is characterized by its unique pyrrole ring structure and the presence of an ethyl ester and a methoxymethyl substituent, which confer it with a range of interesting chemical properties and potential applications.

The structure of ethyl 3-(methoxymethyl)-1H-pyrrole-2-carboxylate is composed of a five-membered heterocyclic pyrrole ring, with a methoxymethyl group attached to the third carbon atom and an ethyl ester group at the second carbon atom. The pyrrole ring is known for its aromaticity and electron-donating properties, which make it a valuable building block in the synthesis of more complex molecules. The methoxymethyl substituent adds steric bulk and increases the lipophilicity of the molecule, while the ethyl ester group provides a convenient functional handle for further chemical modifications.

In terms of synthesis, ethyl 3-(methoxymethyl)-1H-pyrrole-2-carboxylate can be prepared through various routes. One common method involves the reaction of 3-methoxymethylpyrrole with ethyl chloroformate in the presence of a base such as triethylamine. This reaction proceeds via nucleophilic acyl substitution, leading to the formation of the desired ester product. Another approach involves the condensation of 3-methoxymethylpyrrole with ethyl oxalate in an acidic medium, followed by cyclization to form the pyrrole ring. These synthetic methods are well-documented in the literature and have been optimized for high yields and purity.

The applications of ethyl 3-(methoxymethyl)-1H-pyrrole-2-carboxylate are diverse and span multiple areas of research. In medicinal chemistry, this compound serves as a key intermediate in the synthesis of bioactive molecules, particularly those targeting neurological disorders and cancer. For instance, recent studies have shown that derivatives of this compound exhibit potent anti-inflammatory and neuroprotective effects, making them promising candidates for drug development. Additionally, the methoxymethyl substituent can be used to enhance the solubility and bioavailability of drug candidates, which is crucial for their therapeutic efficacy.

In materials science, ethyl 3-(methoxymethyl)-1H-pyrrole-2-carboxylate has been explored as a precursor for the preparation of functional polymers and coatings. The pyrrole ring can undergo polymerization reactions to form conductive polymers with unique electronic properties. These materials have potential applications in electronic devices, sensors, and energy storage systems. The ethyl ester group can be hydrolyzed to introduce carboxylic acid functionalities, which can further enhance the reactivity and processability of the resulting polymers.

The chemical properties of ethyl 3-(methoxymethyl)-1H-pyrrole-2-carboxylate are also noteworthy. The compound exhibits good stability under a wide range of conditions, making it suitable for long-term storage and use in various chemical processes. Its solubility in common organic solvents such as dichloromethane, ethanol, and dimethylformamide (DMF) facilitates its handling and processing in laboratory settings. Moreover, the compound's reactivity can be fine-tuned by adjusting reaction conditions such as temperature, solvent polarity, and catalyst choice.

In pharmaceutical research, ethyl 3-(methoxymethyl)-1H-pyrrole-2-carboxylate has been investigated for its potential as a lead compound in drug discovery programs. Recent studies have focused on optimizing its pharmacokinetic properties to improve its absorption, distribution, metabolism, excretion (ADME), and toxicity (ADMET) profiles. For example, researchers have explored the use of prodrug strategies to enhance its oral bioavailability and reduce systemic side effects. These efforts have led to the identification of several promising drug candidates that are currently undergoing preclinical evaluation.

The safety profile of ethyl 3-(methoxymethyl)-1H-pyrrole-2-carboxylate is an important consideration in its use and handling. While this compound is generally considered safe under normal laboratory conditions, appropriate safety measures should be taken to prevent exposure to skin or inhalation. It is recommended to handle this compound in a well-ventilated area or fume hood to minimize any potential risks. Additionally, proper personal protective equipment (PPE) such as gloves and safety goggles should be worn when working with this compound.

In conclusion, ethyl 3-(methoxymethyl)-1H-pyrrole-2-carboxylate (CAS No. 152401-27-9) is a multifaceted organic compound with significant potential in various scientific disciplines. Its unique structure and chemical properties make it an attractive candidate for further research and development in areas such as medicinal chemistry, materials science, and pharmaceuticals. As ongoing studies continue to uncover new applications and optimize its performance, this compound is likely to play an increasingly important role in advancing our understanding and utilization of organic molecules.